![molecular formula C11H7FN2S B1331762 6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole CAS No. 7025-29-8](/img/structure/B1331762.png)
6-(4-Fluorophenyl)imidazo[2,1-b][1,3]thiazole
Cat. No. B1331762
M. Wt: 218.25 g/mol
InChI Key: MLJMNXPHZZTCAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07902192B2
Procedure details
To a mixture of 2-aminothiazole (H) (23.7 g, 0.23 mol) and 2-bromo-1-(4-fluorophenyl)-ethanone (I) (50 g, 0.23 mol) is added absolute ethanol (600 mL). The reaction is allowed to reflux with vigorous stirring for 16 hours. The reaction mixture is reduced to half its original volume in vacuo. The remaining liquid is poured onto ice and the solution made basic by the addition of ammonium hydroxide solution (30%). The resulting fine solid is filtered and washed with water. The dark yellow solid so obtained is dried in a vacuum oven at 50° C. to provide 6-(4-fluorophenyl)-imidazo[2,1-b]thiazole (J) (43.0 g, 86%).
Yield
86%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:3][CH:4]=[CH:5][N:6]=1.Br[CH2:8][C:9]([C:11]1[CH:16]=[CH:15][C:14]([F:17])=[CH:13][CH:12]=1)=O.[OH-].[NH4+]>C(O)C>[F:17][C:14]1[CH:15]=[CH:16][C:11]([C:9]2[N:1]=[C:2]3[N:6]([CH:8]=2)[CH:5]=[CH:4][S:3]3)=[CH:12][CH:13]=1 |f:2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
23.7 g
|
|
Type
|
reactant
|
|
Smiles
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NC=1SC=CN1
|
|
Name
|
|
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Quantity
|
50 g
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|
Type
|
reactant
|
|
Smiles
|
BrCC(=O)C1=CC=C(C=C1)F
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[NH4+]
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Step Three
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Name
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|
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Quantity
|
600 mL
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|
Type
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solvent
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|
Smiles
|
C(C)O
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Conditions
Stirring
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Type
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CUSTOM
|
|
Details
|
with vigorous stirring for 16 hours
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux
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ADDITION
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Type
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ADDITION
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|
Details
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The remaining liquid is poured onto ice
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FILTRATION
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Type
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FILTRATION
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|
Details
|
The resulting fine solid is filtered
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WASH
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Type
|
WASH
|
|
Details
|
washed with water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The dark yellow solid so obtained
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
is dried in a vacuum oven at 50° C.
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
FC1=CC=C(C=C1)C=1N=C2SC=CN2C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 43 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 85.7% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
